5-Amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-3-methyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C13H12N4O2/c1-8-10(7-14)13(15)17(16-8)9-2-3-11-12(6-9)19-5-4-18-11/h2-3,6H,4-5,15H2,1H3
• InChI Key: XVPYHBFNGCCGDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)N)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol

Description

The compound “5-Amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-3-methyl-1H-pyrazole-4-carbonitrile” is a complex organic molecule. It is related to the class of compounds known as dihydrobenzodioxins. These compounds have been used in the design of organic light-emitting devices.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2,3-dihydrobenzo[b][1,4]dioxin-5-amine hydrochloride was synthesized using 2,3-dihydroxybenzoic acid as the initial material. The process involved alkylation of the phenolic hydroxyl group, azidation of the carboxylic acid, Curtius rearrangement, hydrolysis, and salification. This route was found to have fewer side reactions, simplified synthetic and isolation processes, and increased yield with higher purity.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using X-ray crystallography. This technique provides detailed information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. These reactions include alkylation, azidation, Curtius rearrangement, hydrolysis, and salification.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, the melting point, IR spectrum, and NMR data of 5-amino-2,3-dihydrobenzo have been provided.

Scientific Research Applications

Antioxidant and Antimicrobial Activities

Researchers have synthesized a series of derivatives, including "5-Amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-3-methyl-1H-pyrazole-4-carbonitrile," to evaluate their antioxidant and antimicrobial activities. These compounds were tested against various strains such as Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. Some derivatives displayed significant antioxidant activity, while others showed high antimicrobial activity, suggesting potential for therapeutic applications (Bassyouni et al., 2012).

Unexpected Chemical Reactions

In the synthesis process, unexpected formations of "1H-pyrazolo[3,4-d]pyrimidine derivatives" from "5-Amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitrile" derivatives were observed. This highlights the compound's utility in discovering new pathways and structures in organic chemistry, expanding the library of heterocyclic compounds (Faria et al., 2013).

Antiviral Research

Derivatives of "5-Amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-3-methyl-1H-pyrazole-4-carbonitrile" have been synthesized for antiviral evaluation, particularly against Herpes Simplex Virus type-1 (HSV-1). The creation of novel pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine derivatives demonstrates the potential of such compounds in the development of new antiviral drugs (Shamroukh et al., 2007).

Novel Adenosine Analogs

The chemical modification of "5-Amino-1-(2,3,5-tri-O-benzyl-β-D-ribofuranosyl)pyrazole-4-carbonitrile" led to the creation of novel adenosine analogs. These compounds were evaluated for their biological activity, including cytotoxicity against leukemic cells and fibroblasts, as well as activity against human cytomegalovirus, showcasing the compound's relevance in the search for new therapeutic agents (Berry et al., 1994).

Corrosion Inhibition Studies

Pyranopyrazole derivatives, including those related to the compound , have been synthesized and tested as corrosion inhibitors for mild steel in acidic solutions. These studies are crucial for industrial applications, demonstrating the compound's versatility beyond biomedical research (Yadav et al., 2016).

Future Directions

The future directions for research on “5-Amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-3-methyl-1H-pyrazole-4-carbonitrile” and similar compounds could include further exploration of their potential applications in organic light-emitting devices, as well as continued investigation into their synthesis and properties.